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Abstract

Neltenexine (trade name: Alveoten) is an investigational small molecule drug characterized
primarily as a mucolytic and an elastase inhibitor.[1][2][3] It has been evaluated for its
therapeutic potential in obstructive airway diseases, particularly in preventing pulmonary
emphysema.[1][2] Preclinical studies have demonstrated its protective effects against elastase-
induced lung damage and its ability to stimulate alveolar surfactant production in animal
models.[1] Clinical investigations, although limited, have suggested its efficacy in improving
symptoms associated with Chronic Obstructive Pulmonary Disease (COPD) exacerbations.
This technical guide provides a comprehensive summary of the discovery and initial
characterization of Neltenexine based on publicly available data.

Core Compound Information

Neltenexine is an aromatic anilide and an amide derivative of ambroxol and
thiophenecarboxylic acid.[2][4]
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Property Data Source

N-(2,4-dibromo-6-{[(4-

hydroxycyclohexyl)amino]meth
IUPAC Name YETOYEY _ Y : (3]

yl}phenyl)thiophene-2-

carboxamide

Molecular Formula C18H20Br2N202S [3]
Molar Mass 488.24 g-mol-1 [3]
CAS Number 99453-84-6 [3]
ATC Code RO5CB14 (Mucolytics) [2]
Drug Class Expectorants, Mucolytics [2]
Trade Name Alveoten [3]
Maximum Clinical Trial Phase Phase Il [5]

Mechanism of Action

Neltenexine's therapeutic effects are attributed to a dual mechanism of action:

o Elastase Inhibition: Neltenexine is an inhibitor of elastase, an enzyme implicated in the
degradation of elastin in the lung tissue, a key pathological feature of pulmonary
emphysema.[1][2]

e Mucolytic and Surfactant-Promoting Activity: As a derivative of ambroxol, neltenexine is
believed to have mucolytic properties, aiding in the clearance of mucus from the airways.[3]
[4] Furthermore, preclinical studies suggest it actively promotes the production of pulmonary
surfactant, which is crucial for maintaining alveolar stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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